Cas no 690632-83-8 (4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride)

• Product Name: 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride
• CAS No: 690632-83-8
• MF: C₁₀H₈Cl₃NS
• MW: 280.601218223572
• MDL: MFCD05664422
• CID: 826587
• PubChem ID: 2794670
• Update Time: 2025-11-06

4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride
• 4-(Chloromethyl)-2-(3-chlorophenyl)-thiazole hydrochloride
• 4-(Chloromethyl)-2-(3-chlorophenyl)-1,3-thiazole hydrochloride
• C10H8Cl3NS
• AKOS015920416
• AC-9363
• A836344
• 4-Chloromethyl-2-(3-chloro-phenyl)-thiazole
• DTXSID80383308
• FT-0692335
• 4-chloromethyl-2-(3-chloro-phenyl)-thiazole hcl
• 4-(Chloromethyl)-2-(3-chlorophenyl)-1,3-thiazole--hydrogen chloride (1/1)
• MFCD05664422
• 4-(Chloromethyl)-2-(3-chlorophenyl)thiazolehydrochloride
• AS-31412
• 690632-83-8
• 4-(chloromethyl)-2-(3-chlorophenyl)-1,3-thiazole;hydrochloride
• DB-074115

• MDL： MFCD05664422
• Inchi： 1S/C10H7Cl2NS.ClH/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7;/h1-4,6H,5H2;1H
• InChI Key： CSXLYGPSLQHDEK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(CCl)=CS1.Cl

Computed Properties

• Exact Mass: 278.94400
• Monoisotopic Mass: 278.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Melting Point: 126 °C
• PSA: 41.13000
• LogP: 5.00430

Additional information on 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride

4-(Chloromethyl)-2-(3-chlorophenyl)thiazole Hydrochloride (CAS No. 690632-83-8): An Overview

4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride (CAS No. 690632-83-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and chlorinated substituents, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride consists of a thiazole ring, a key heterocyclic moiety known for its biological activity. The presence of chloromethyl and 3-chlorophenyl groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The researchers found that 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride exhibited potent anti-inflammatory effects, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride has shown promise in cancer research. A study published in the Cancer Research journal (2020) investigated the compound's ability to induce apoptosis in cancer cells. The results indicated that 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride selectively targeted and killed cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride have also been studied extensively. Research published in the Bioorganic & Medicinal Chemistry Letters (2019) demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In terms of synthetic methods, several efficient routes have been developed to produce 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride. A notable synthesis method involves the reaction of 3-chlorobenzaldehyde with thiourea followed by treatment with chloromethyl methyl ether. This approach provides high yields and purity, making it suitable for large-scale production.

The safety profile of 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride has been evaluated through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(Chloromethyl)-2-(3-chlorophenyl)thiazole hydrochloride (CAS No. 690632-83-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.